Cas no 2095887-93-5 ((2R)-2-amino-4,4,5-trimethylhexanoic acid)

(2R)-2-amino-4,4,5-trimethylhexanoic acid is a non-proteinogenic branched-chain amino acid derivative characterized by its stereospecific (R)-configuration at the α-carbon. Its unique structure, featuring a quaternary carbon center and three methyl groups, imparts enhanced steric hindrance and metabolic stability compared to linear analogs. This compound serves as a valuable chiral building block in pharmaceutical synthesis, particularly for designing peptidomimetics and constrained analogs to improve target selectivity and proteolytic resistance. Its high enantiomeric purity ensures reproducibility in asymmetric synthesis applications. The hydrophobic side chain also facilitates membrane permeability, making it useful in drug discovery for optimizing pharmacokinetic properties.
(2R)-2-amino-4,4,5-trimethylhexanoic acid structure
2095887-93-5 structure
Product Name:(2R)-2-amino-4,4,5-trimethylhexanoic acid
CAS No:2095887-93-5
MF:C9H19NO2
MW:173.25266289711
CID:6209466
PubChem ID:129061114
Update Time:2025-06-08

(2R)-2-amino-4,4,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-4,4,5-trimethylhexanoic acid
    • SCHEMBL18775026
    • 2095887-93-5
    • EN300-1300371
    • (R)-2-Amino-4,4,5-trimethylhexanoic acid
    • Inchi: 1S/C9H19NO2/c1-6(2)9(3,4)5-7(10)8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)/t7-/m1/s1
    • InChI Key: VHGBWAQCQHMMME-SSDOTTSWSA-N
    • SMILES: OC([C@@H](CC(C)(C)C(C)C)N)=O

Computed Properties

  • Exact Mass: 173.141578849g/mol
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.3Ų

(2R)-2-amino-4,4,5-trimethylhexanoic acid Pricemore >>

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Additional information on (2R)-2-amino-4,4,5-trimethylhexanoic acid

Introduction to (2R)-2-amino-4,4,5-trimethylhexanoic Acid (CAS No. 2095887-93-5)

(2R)-2-amino-4,4,5-trimethylhexanoic acid, identified by its CAS number 2095887-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound belongs to the class of amino acids, but with a unique structural configuration that distinguishes it from more commonly studied amino acids. The presence of three methyl groups at the 4th, 4th, and 5th carbon positions imparts distinct stereochemical and chemical properties, making it a subject of interest for various applications in drug development and biochemical studies.

The stereochemistry of (2R)-2-amino-4,4,5-trimethylhexanoic acid is particularly noteworthy, as the (R) configuration at the 2-position influences its interactions with biological targets. This specific arrangement can affect solubility, metabolic stability, and binding affinity, which are critical factors in the design of bioactive molecules. Recent studies have highlighted the potential of such chiral amino acids in developing enantiopure drugs that exhibit improved efficacy and reduced side effects compared to racemic mixtures.

In the context of modern drug discovery, the synthesis and characterization of (2R)-2-amino-4,4,5-trimethylhexanoic acid have been facilitated by advancements in solid-phase peptide synthesis (SPPS) and enzymatic catalysis. These techniques allow for the efficient production of complex amino acids with high enantiomeric purity, which is essential for therapeutic applications. For instance, researchers have leveraged these methods to explore its role as a building block in peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability.

The pharmacological potential of (2R)-2-amino-4,4,5-trimethylhexanoic acid has been investigated in several preclinical models. Notably, its structural features suggest that it may interact with specific enzymes or receptors involved in metabolic pathways. Preliminary findings indicate that derivatives of this compound could exhibit properties relevant to treating conditions such as metabolic syndrome and neurodegenerative diseases. The unique combination of methyl groups and the chiral center at the 2-position makes it a versatile scaffold for medicinal chemists to modify and optimize for targeted therapeutic outcomes.

Furthermore, the compound's physicochemical properties have been studied to understand its behavior in biological systems. Its solubility profile, influenced by the hydrophobic methyl groups and the polar amine functionality, affects its absorption and distribution within an organism. Computational modeling has been employed to predict how (2R)-2-amino-4,4,5-trimethylhexanoic acid might bind to biological targets at the molecular level. These simulations provide valuable insights into optimizing its pharmacokinetic properties and enhancing its potential as a lead compound in drug development pipelines.

The role of stereochemistry in determining biological activity has been a recurring theme in recent research involving (2R)-2-amino-4,4,5-trimethylhexanoic acid. Studies comparing enantiomers have revealed that small changes in spatial arrangement can lead to significant differences in efficacy. This underscores the importance of precise synthetic methodologies in producing compounds with desired stereochemical outcomes. As such, advancements in asymmetric synthesis continue to be a critical area of focus for researchers aiming to develop next-generation therapeutics.

In summary, (2R)-2-amino-4,4,5-trimethylhexanoic acid (CAS No. 2095887-93-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel bioactive molecules with tailored properties for therapeutic applications. Ongoing studies continue to uncover its potential roles in drug development and highlight the importance of stereochemistry in optimizing biological activity. As our understanding of molecular interactions evolves, compounds like this are poised to play significant roles in addressing complex diseases through innovative biochemical approaches.

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